BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Characteristics of Homopiperonylic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

3,4-(Methylenedioxy)phenylacetic
Compound Name:

acid

Cat. No.: B135183

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of homopiperonylic acid, also known as 3,4-(Methylenedioxy)phenylacetic
acid. The information is presented to be a valuable resource for researchers, scientists, and
professionals involved in drug development and other scientific endeavors.

Core Physical and Chemical Properties

Homopiperonylic acid is a white to pale yellow micro-crystalline powder.[1] The quantitative
physical and chemical data for homopiperonylic acid are summarized in the table below for
easy reference and comparison.
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Property Value Source(s)

Molecular Formula C9H804 [1112][3]

Molecular Weight 180.16 g/mol [1][2][4]

Melting Point 125-129 °C [1][5][6]

Boiling Point 272.96 °C (estimate) [1][5]

pKa 4.31 + 0.10 (Predicted) [1][5]
Partly soluble in water; Soluble

Solubility in ethanol and methanol; [11[31[5]
Slightly soluble in DMSO.
Micro-Crystalline Powder,

Appearance ] [1]
Beige to pale yellow

CAS Number 2861-28-1 [1][2]13]
ODVLMCWNGKLROU-

InChl Key [1][3]
UHFFFAOYSA-N

SMILES OC(=0)Cclccc20C0c2cl [6]

Experimental Protocols

While specific experimental procedures for determining the physical characteristics of

homopiperonylic acid are not detailed in the provided search results, standard laboratory

methodologies would be employed. Below are generalized protocols for key physical property

measurements.

1. Melting Point Determination (Capillary Method)

» Objective: To determine the temperature range over which the solid homopiperonylic acid

transitions to a liquid.

» Methodology:
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o Asmall, dry sample of homopiperonylic acid is finely powdered and packed into a capillary
tube to a height of 2-3 mm.

o The capillary tube is placed in a melting point apparatus.
o The sample is heated at a steady rate.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire sample has melted is recorded as the end of the
melting range.

2. Solubility Assessment

o Objective: To qualitatively or quantitatively determine the solubility of homopiperonylic acid in
various solvents.

o Methodology:

o A small, measured amount of homopiperonylic acid is added to a test tube.

o

A measured volume of the solvent (e.g., water, ethanol, DMSO) is added.

[¢]

The mixture is agitated (e.g., by vortexing) for a set period.

[¢]

The solution is visually inspected for the presence of undissolved solid.

[e]

If the solid dissolves completely, more solute can be added until saturation is reached to
determine the approximate solubility.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy

e Objective: To elucidate the molecular structure of homopiperonylic acid by analyzing the
magnetic properties of its atomic nuclei.

e Methodology:
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o A small amount of homopiperonylic acid is dissolved in a suitable deuterated solvent (e.g.,
DMSO-d6 or CDCI3).

o The solution is transferred to an NMR tube.
o The NMR tube is placed in the NMR spectrometer.

o 1H and 3C NMR spectra are acquired. The chemical shifts, integrations, and coupling
patterns provide information about the structure of the molecule.[7]

4. Infrared (IR) Spectroscopy

» Objective: To identify the functional groups present in homopiperonylic acid by measuring the
absorption of infrared radiation.

o Methodology:

o A small amount of dry homopiperonylic acid is mixed with potassium bromide (KBr) and
pressed into a thin pellet. Alternatively, the sample can be analyzed as a mull in Nujol or
as a thin film.

o The sample is placed in the IR spectrometer.

o The IR spectrum is recorded, showing absorption bands corresponding to the vibrational
frequencies of the functional groups in the molecule. For homopiperonylic acid,
characteristic peaks for the carboxylic acid O-H and C=0 stretches, as well as aromatic C-
H and C=C stretches, would be expected.

Visualizations

Workflow for Physical Characterization of a Chemical Compound

The following diagram illustrates a general workflow for the physical and chemical
characterization of a compound like homopiperonylic acid.
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Caption: Workflow for the Physical Characterization of a Chemical Compound.

Generic Ligand-Activated Signaling Pathway

While no specific signaling pathways involving homopiperonylic acid were identified in the
search results, a related compound, piperonylic acid, has been shown to activate the EGFR
signaling pathway.[8] The following diagram illustrates a generic signaling pathway that can be
activated by a ligand binding to a receptor.
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Caption: Generic Ligand-Activated Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b135183?utm_src=pdf-body-img
https://www.benchchem.com/product/b135183?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. 3,4-(METHYLENEDIOXY)PHENYLACETIC ACID | 2861-28-1 [chemicalbook.com]

2. 3,4-(Methylenedioxy)phenylacetic acid - 1,3-Benzodioxole-5-acetic acid
[sigmaaldrich.com]

3. 3,4-(Methylenedioxy)phenylacetic acid, 98% | Fisher Scientific [fishersci.ca]

4. 3,4-(Methylenedioxy)phenylacetic acid - 1,3-Benzodioxole-5-acetic acid
[b2b.sigmaaldrich.com]

5. chembk.com [chembk.com]

6. 3,4-(Methylenedioxy)phenylacetic acid 98 2861-28-1 [sigmaaldrich.com]

7. rsc.org [rsc.org]

8. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical
Characteristics of Homopiperonylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135183#homopiperonylic-acid-physical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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